
Application Note: High-Sensitivity Non-Metallic
Blood Collection Using Ammonium Heparin

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: HEPARIN AMMONIUM SALT

CAS No.: 60800-63-7

Cat. No.: B1166721 Get Quote

Abstract & Scope
This guide details the preparation and utilization of Ammonium Heparin as an anticoagulant for

blood collection, specifically designed for trace metal analysis (ICP-MS/AAS) and cation-

sensitive enzymatic assays.

Standard blood collection tubes (Lithium or Sodium Heparin) introduce significant cationic

backgrounds that compromise the detection of circulating Lithium (e.g., in psychiatric

monitoring) or Sodium/Potassium isotopes in metabolic flux studies. Furthermore, standard

stainless steel needles introduce micro-contaminants of Iron, Chromium, Nickel, and

Manganese.

This protocol provides a self-validating workflow for a "Minimally Metallic" collection technique

using Ammonium Heparin and plastic catheterization to achieve limits of detection (LOD)

suitable for ultra-trace toxicology and metallomics.

Scientific Rationale & Mechanism
The Ammonium Advantage
Heparin is a glycosaminoglycan that prevents clotting by binding to Antithrombin III (AT-III),

causing a conformational change that accelerates the inhibition of Thrombin (Factor IIa) and

Factor Xa [1].[1][2]
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Commercially available heparin is a salt.[3] The cation attached to the heparin molecule

dictates its interference profile:

Lithium Heparin: Standard for clinical chemistry but invalidates measurement of circulating

Lithium and interferes with Sodium detection in mass spectrometry due to oxide formation (

mimics

) [2].

Sodium Heparin: Invalidates Sodium measurement; adds significant conductive background

in Ion Chromatography.

Ammonium Heparin (

): The ammonium cation is volatile during certain ionization processes and does not
spectrally overlap with metallic analytes in ICP-MS. It is the required choice when the analyte
list includes Na, K, Li, or specific transition metals [3].

The Non-Metallic Necessity
Standard phlebotomy needles are 304 or 316-grade stainless steel. Friction during

venipuncture shears microscopic metal particles into the sample.

Interference: Fe, Cr, Ni, Mn, Co.[4]

Solution: Use of a PTFE or Polyurethane IV catheter. The steel "introducer" needle is

withdrawn, leaving only the plastic cannula in the vein. A "flush" volume is discarded to

remove the initial bolus of contact contamination [4].
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Figure 1: End-to-end workflow for trace-metal-free blood collection. Note the critical "Flush"

step to remove metallic shear from the initial puncture.

Materials & Reagents
Critical Reagents

Heparin Ammonium Salt: Porcine mucosa origin, Activity

140 USP units/mg (Sigma-Aldrich or equivalent).

Water: Ultrapure Milli-Q (18.2 MΩ·cm, TOC < 5 ppb).

Nitric Acid: Trace Metal Grade (for cleaning labware).

Labware
Collection Tubes: Polypropylene, metal-free (e.g., Sarstedt S-Monovette® Trace Metal or

acid-washed Falcon tubes). Avoid standard Vacutainers with rubber stoppers containing

Zinc/Calcium stearates.

Catheters: 20G or 22G Polyurethane IV Catheters (e.g., BD Insyte™ Autoguard™).

Syringes: All-plastic (polypropylene/polyethylene), rubber-free plunger (e.g., Braun Injekt®).

Protocol 1: Preparation of Ammonium Heparin
Tubes
Commercial ammonium heparin tubes are rare. This protocol describes the preparation of

custom tubes.

Target Concentration: 15–30 USP Units per mL of blood [5].

Stock Solution Preparation:

Weigh 10,000 USP Units of Ammonium Heparin salt.
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Dissolve in 10 mL of Milli-Q water.

Concentration: 1,000 Units/mL.

Validation: Verify pH is neutral (6.5–7.5).

Tube Coating:

Calculate volume required: For a 10 mL blood draw, you need 150–300 Units (150–300

L of stock).

Pipette the required stock volume into the bottom of the trace-metal-free tube.

Lyophilization (Recommended): Freeze dry the tubes to remove water, leaving a heparin

salt crust. This prevents sample dilution.[5][6]

Alternative (Wet): If using liquid, ensure the dilution factor is <5% of the total blood volume

to avoid altering plasma osmolarity.

QC Check:

Sacrifice one tube per batch. Rinse with 5% Nitric Acid and analyze via ICP-MS to ensure

the heparin salt itself is not a source of Zinc or Copper contamination.

Protocol 2: The "Minimally Metallic" Blood Draw
Standard venipuncture introduces metallic contaminants. This method mitigates that risk.[5]

Pre-requisite: Patient must not have had gadolinium or iodine contrast agents in the last 96

hours [6].[3]

Site Prep: Cleanse antecubital fossa with alcohol wipes. Do not use Betadine (Povidone-

Iodine) as it introduces massive Iodine interference.

Cannulation:

Insert the IV Catheter (steel needle inside plastic sheath).
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Once "flash" (blood return) is seen, advance the plastic catheter into the vein while

simultaneously retracting the steel needle.

Critical: The steel needle is now completely removed. Only plastic is in the vein.

The Flush (Discard):

Attach a plastic syringe.

Draw 5 mL of blood. Discard this syringe.

Reasoning: This initial volume contains the epidermal plug and micro-metallic particles

sheared off the steel introducer needle.

The Collection:

Attach a fresh, all-plastic syringe.

Draw the required volume gently (avoid hemolysis).

Immediately transfer blood into the prepared Ammonium Heparin tube.

Mixing:

Invert gently 8–10 times. Do not shake.

Data Analysis: Interference Profiles
The choice of anticoagulant drastically alters the baseline for specific elements.

Table 1: Anticoagulant Interference Matrix
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Analyte
Lithium
Heparin

Sodium
Heparin

Ammonium
Heparin

EDTA (K2/K3)

Lithium

CRITICAL

INTERFERENC

E (Background

>1000x)

Negligible Recommended Negligible

Sodium

Minor

Interference (

)

CRITICAL

INTERFERENC

E

Recommended
High Na (if Na-

EDTA)

Potassium Negligible Negligible Recommended
CRITICAL (if K-

EDTA)

Nitrogen/Ammoni

a
Negligible Negligible

CRITICAL

INTERFERENC

E

Negligible

Zinc/Iron
Variable (check

stopper)

Variable (check

stopper)

Low (if trace

grade)

High (Chelation

interference)

Decision Logic for Selection
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Select Anticoagulant
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Figure 2: Logic tree for selecting Ammonium Heparin over standard clinical tubes.

Troubleshooting & QC
Hemolysis

Symptom: Pink/Red plasma after centrifugation.

Cause: High shear force during draw or vigorous mixing.

Impact: Massive release of intracellular Potassium (K) and Iron (Fe), invalidating results.

Correction: Use larger gauge catheters (20G) and draw slowly.

Clotting
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Symptom: Fibrin strands in plasma.

Cause: Insufficient heparin mixing or old heparin stock.

Correction: Invert tube immediately 8 times. Verify heparin activity >140 U/mg.

Background Contamination[3]
Symptom: High Zinc/Calcium blanks.

Cause: Rubber stoppers or non-trace-grade acid used for cleaning.

Correction: Switch to all-plastic screw-cap tubes (Sarstedt/Falcon) and use Trace Metal

Grade Nitric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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